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Compound of Interest

Compound Name: (S)-crizotinib

Cat. No.: B2734538

Essential Safety Protocols for Handling (S)-
Crizotinib

(S)-crizotinib is a potent tyrosine kinase inhibitor requiring stringent safety measures to protect
laboratory personnel from exposure. This guide provides essential information on personal

protective equipment (PPE), engineering controls, handling procedures, and disposal to ensure
the safe management of this compound in a research environment.

Hazard Summary

(S)-crizotinib is classified as a hazardous substance. Potential routes of exposure include
inhalation, ingestion, and skin or eye contact. It is suspected of causing genetic defects and
may cause an allergic skin reaction and serious eye irritation.[1] It is also very toxic to aquatic
life.[1][2] Adherence to the safety protocols outlined below is critical to minimize risk.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final line of defense against exposure and should be
used in conjunction with the engineering controls and handling procedures described later in
this document. All PPE should be inspected prior to use.[3][4]
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Protection Area Required Equipment Standards & Specifications
Safety glasses with side
shields or tightly fitting safety Must conform to EU EN166 or
Eyes/Face goggles. A face shield is US ANSI Z87.1 standards.[2]
recommended if splashing is [6]
possible.[5][6]
] ] ] ] Must satisfy EU Directive
Chemical-resistant, impervious
Hands 89/686/EEC and the EN 374
gloves.[2][5]
standard.[3]
] ] ] Protective clothing should
Impervious protective clothing
Body meet standards such as

or lab coat.[2][5][6]

EN13982 or ANSI 103.[6]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if dust or aerosols may be
generated, or if irritation is
experienced.[2][3]

If airborne exposure is high, a
full-face respirator may be

necessary.

Engineering Controls

Engineering controls are the primary method for minimizing exposure to (S)-crizotinib.

« Ventilation: Work with (S)-crizotinib should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3] General room ventilation is considered adequate

only if the process does not generate dust, mist, or fumes.[5]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Safe Handling and Operational Plan

Strict adherence to handling protocols is mandatory to prevent accidental exposure and

environmental release.
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e General Handling:

o

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2]

o

Minimize the generation of dust and aerosols.[3][6]

[¢]

Avoid inhalation and contact with eyes, skin, and clothing.[2][3][5]

o

Wash hands and any exposed skin thoroughly after handling.[2][4][5]

[e]

Contaminated work clothing should not be allowed out of the workplace.[2][7]
e Storage:
o Store in a tightly sealed container in a designated, locked-up area.[2]

o To maintain product quality, some suppliers recommend freezer storage.[2] Always follow
the storage conditions specified by the manufacturer.
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Phase 1: Preparation & Assessment

Conduct Risk Assessment
- Review SDS
- Identify potential for dust/aerosol generation

A

Primary Control

/

Select Engineering Controls
- Chemical Fume Hood
- General Ventilation

Secondary Control

A

/

Select Appropriate PPE
(See Table)
T

Phase 2: Handling

Don

- Minimi

- Inspect Gloves
- Ensure Proper Fit

Handle (S)-crizotinib
ze Dust -——-
- Avoid Contact

Doff PPE Correctly
- Avoid Self-Contamination

Wash Hands Thoroughly

& Execution

PPE

Decontaminate Work Area - Evacuate Area

Phase 3: Post-Handling & Disposal

Dispose of Waste
- Segregate hazardous waste
- Use licensed disposal company

Follow Spill Protocol

- Use Spill Kit & PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling (S)-
crizotinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2734538#personal-protective-equipment-for-
handling-s-crizotinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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